![molecular formula C17H21ClFNO2 B5492890 N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}ethanamine hydrochloride](/img/structure/B5492890.png)
N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}ethanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2-fluorobenzyl)oxy]-3-methoxybenzyl}ethanamine hydrochloride, also known as F 18 FDMT, is a radiotracer used in positron emission tomography (PET) imaging. It is used to detect and monitor various diseases, including cancer, cardiovascular diseases, and neurological disorders.
Mechanism of Action
F 18 FDMT is a radiotracer that binds to specific receptors or transporters in the body. In the case of cancer imaging, F 18 FDMT binds to the amino acid transporter system, which is upregulated in cancer cells. This allows for the detection and localization of cancer cells. In the case of myocardial perfusion imaging, F 18 FDMT binds to the mitochondrial complex I in cardiac myocytes, allowing for the assessment of myocardial function.
Biochemical and Physiological Effects:
F 18 FDMT has minimal biochemical and physiological effects on the body. It is rapidly cleared from the body through the urinary system, and its half-life is only 110 minutes. Therefore, it is considered safe for use in humans.
Advantages and Limitations for Lab Experiments
The main advantage of F 18 FDMT is its high specificity for the target receptors or transporters. This allows for accurate detection and monitoring of diseases. However, the main limitation is its short half-life, which requires on-site production and use. This limits its availability and increases the cost of its use.
Future Directions
For F 18 FDMT include the development of new synthesis methods to increase its availability and reduce its cost. Additionally, research is being conducted to explore its use in the diagnosis and monitoring of other diseases, such as neurological disorders and infectious diseases. Furthermore, the development of new PET imaging technologies may allow for more accurate and sensitive detection of diseases using F 18 FDMT.
Synthesis Methods
The synthesis of F 18 FDMT involves the use of a cyclotron to produce F 18 fluoride ions. These ions are then reacted with a precursor molecule, which contains the necessary functional groups for the formation of F 18 FDMT. After purification, the final product is obtained in the form of a hydrochloride salt.
Scientific Research Applications
F 18 FDMT is used as a radiotracer in PET imaging to detect and monitor various diseases. It has been shown to be effective in the diagnosis and staging of prostate cancer, breast cancer, and lung cancer. It is also used in the evaluation of myocardial perfusion and function, as well as in the assessment of brain function in neurological disorders such as Alzheimer's disease.
properties
IUPAC Name |
N-[[4-[(2-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FNO2.ClH/c1-3-19-11-13-8-9-16(17(10-13)20-2)21-12-14-6-4-5-7-15(14)18;/h4-10,19H,3,11-12H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNLJAIRPWDHAKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CC(=C(C=C1)OCC2=CC=CC=C2F)OC.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.